Cas no 2227811-40-5 (rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine
• CAS No: 2227811-40-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6035495
• PubChem ID: 165851240
• Update Time: 2025-10-28

rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine
• 2227811-40-5
• EN300-1743855

• Inchi： 1S/C8H11N3/c1-5-8(6-4-7(6)9)11-3-2-10-5/h2-3,6-7H,4,9H2,1H3/t6-,7-/m1/s1
• InChI Key： HFNUYZGEBBIWLZ-RNFRBKRXSA-N
• SMILES： N[C@@H]1C[C@H]1C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine

Rac-(1R,2R)-2-(3-Methylpyrazin-2-yl)cyclopropan-1-amine: A Comprehensive Overview

Rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine, also known by its CAS number 2227811-40-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug discovery. The cyclopropane ring in its structure is a key feature that contributes to its stability and reactivity, making it a valuable molecule for further exploration.

The synthesis of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine involves a multi-step process that highlights the importance of stereochemistry in organic synthesis. Researchers have employed various methodologies, including stereo-selective catalytic asymmetric synthesis, to achieve the desired enantiomeric excess. This approach not only ensures the purity of the compound but also opens avenues for its use in enantioselective reactions, which are critical in pharmaceutical applications.

Recent studies have focused on the biochemical properties of this compound, particularly its interaction with biological systems. Investigations into its binding affinity with various proteins have revealed promising results, suggesting potential applications in therapeutic interventions. For instance, preliminary data indicate that rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine may act as a modulator of certain receptor pathways, which could be beneficial in treating conditions such as neurodegenerative diseases or inflammatory disorders.

In addition to its pharmacological potential, the compound has also been studied for its photophysical properties. Research conducted under UV light exposure has demonstrated interesting fluorescence characteristics, which could be harnessed for applications in sensing technologies or as imaging agents in biomedical research. These findings underscore the versatility of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine across multiple scientific disciplines.

The structural integrity of this compound is further enhanced by the presence of a methyl-substituted pyrazine ring, which not only contributes to its stability but also influences its electronic properties. Computational studies using advanced molecular modeling techniques have provided insights into the electronic distribution within the molecule, aiding in the design of derivatives with improved bioavailability and efficacy.

Looking ahead, rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropan-1-amine holds immense promise as a lead compound for drug development. Its unique combination of structural features and functional properties positions it as a valuable asset in both academic and industrial research settings. Continued exploration into its mechanistic insights and therapeutic applications will undoubtedly pave the way for groundbreaking advancements in medicine and materials science.